Square planar Cu(i) stabilized by a pyridinediimine ligand†

Chemical Communications Pub Date: 2016-02-08 DOI: 10.1039/C6CC00271D

Abstract

A set of distorted square planar Cu(I) complexes were synthesized and characterized utilizing the sterically encumbering pyridinediimine ligand, iPrPDI (where iPrPDI = 2,6-(2,6-iPr2C6H3N[double bond, length as m-dash]CMe)2C5H3N). The oxidation state of the Cu center(s) were elucidated to be Cu(I) with a neutral PDI ligand system based on structural, spectroscopic, and computational data.

Graphical abstract: Square planar Cu(i) stabilized by a pyridinediimine ligand
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